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Compound of Interest

Compound Name: DQP-997-74

Cat. No.: B12370085

Technical Support Center: DQP-997-74

Important Notice: There is currently a limited amount of publicly available information regarding
the specific toxicity and detailed safety precautions for the research compound DQP-997-74.
The following information is based on available research and supplier data. It is crucial for
researchers to conduct their own risk assessments and implement appropriate safety
measures based on the known pharmacology of the compound and in accordance with
institutional and regulatory guidelines.

Frequently Asked Questions (FAQs)

Q1: What is DQP-997-74 and what is its mechanism of action?

DQP-997-74, also referred to as (S)-(-)-2i, is a potent and selective negative allosteric
modulator (NAM) of the N-methyl-D-aspartate receptor (NMDAR), with high selectivity for
subtypes containing the GIuUN2C and GIuN2D subunits.[1] It functions by inhibiting the activity
of these specific NMDARSs.[1]

Q2: What are the potential research applications of DQP-997-747

Given its selective inhibition of GIuN2C/D-containing NMDARs, DQP-997-74 is being
investigated as a research tool for studying neurological disorders where these receptor
subtypes are implicated, such as epilepsy.[1]

Q3: Is there a Material Safety Data Sheet (MSDS) available for DQP-997-747
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A formal, comprehensive Material Safety Data Sheet (MSDS) for DQP-997-74 is not readily
available in the public domain. Researchers should handle this compound with the care
required for novel chemical entities with unknown toxicological profiles.

Q4: What are the recommended storage and handling precautions for DQP-997-74?
Based on supplier information, the following general precautions are recommended:

e Storage: Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1
month.[2]

o Handling: Use appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves. Work in a well-ventilated area, preferably a chemical fume hood. Avoid
inhalation of dust or fumes and prevent contact with skin and eyes.

» Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations for chemical waste.

Troubleshooting Guide for Experimental Use

Issue 1: Inconsistent experimental results.
e Possible Cause: Compound degradation.

e Troubleshooting Step: Ensure the compound is stored correctly and that stock solutions are
not used beyond the recommended storage period.[2] Prepare fresh working solutions for
each experiment.

Issue 2: Poor solubility in aqueous solutions.
e Possible Cause: DQP-997-74 may have limited solubility in aqueous buffers.

e Troubleshooting Step: A supplier suggests a protocol for preparing a solution for in vivo use
that includes DMSO, PEG300, Tween-80, and saline.[2] For in vitro assays, consider using a
small amount of a suitable organic solvent like DMSO to dissolve the compound before
diluting it in the final assay buffer. Always run a vehicle control to account for any effects of
the solvent.
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Quantitative Data

At present, there is no publicly available quantitative toxicity data for DQP-997-74, such as
LD50 (median lethal dose) or detailed in vitro cytotoxicity data. The table below is provided as a
template for researchers to populate as data becomes available.

Toxicity Metric Value Species/Cell Line Reference
LD50 (Oral) Data not available
LD50 (Intravenous) Data not available
IC50 (Cytotoxicity) Data not available

Experimental Protocols

Detailed experimental protocols for assessing the toxicity of DQP-997-74 are not currently
published. Researchers should refer to standard toxicology protocols for guidance. An example
of a general workflow for in vitro cytotoxicity testing is provided below.

General Workflow for In Vitro Cytotoxicity Assay
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Caption: General workflow for an in vitro cytotoxicity assay.
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Signaling Pathway

The diagram below illustrates the proposed signaling pathway affected by DQP-997-74 based
on its known mechanism of action.
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Caption: DQP-997-74's inhibitory action on NMDAR signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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